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Compound of Interest

Compound Name: 2-(Azepan-1-yl)aniline

Cat. No.: B1276607 Get Quote

2-(Azepan-1-yl)aniline: A Technical Overview
CAS Number: 51627-46-4 Molecular Formula: C12H18N2

This technical guide provides a summary of the available information on 2-(Azepan-1-
yl)aniline, a chemical compound of interest to researchers and professionals in drug

development and chemical synthesis. Due to the limited availability of published data for this

specific molecule, this document focuses on its fundamental properties and contextualizes its

potential applications based on related structures.

Physicochemical Data
A summary of the basic physicochemical properties of 2-(Azepan-1-yl)aniline is provided

below. It is important to note that detailed experimental data for this specific compound is

scarce in publicly accessible literature.

Property Value Source

CAS Number 51627-46-4 [1]

Molecular Formula C12H18N2 [2]

Molecular Weight 190.29 g/mol Calculated

IUPAC Name 2-(azepan-1-yl)aniline [2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1276607?utm_src=pdf-interest
https://www.benchchem.com/product/b1276607?utm_src=pdf-body
https://www.benchchem.com/product/b1276607?utm_src=pdf-body
https://www.benchchem.com/product/b1276607?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/20637614/
https://www.benchchem.com/pdf/Application_Note_and_Detailed_Synthesis_Protocol_for_2_Azepan_1_yl_5_chloroaniline.pdf
https://www.benchchem.com/pdf/Application_Note_and_Detailed_Synthesis_Protocol_for_2_Azepan_1_yl_5_chloroaniline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis and Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of 2-(Azepan-1-yl)aniline are

not readily available in the scientific literature. However, the synthesis of structurally similar

compounds, such as 2-(Azepan-1-yl)-5-chloroaniline, has been described.[2] A plausible

synthetic route for 2-(Azepan-1-yl)aniline would likely involve a nucleophilic aromatic

substitution or a transition metal-catalyzed cross-coupling reaction, such as the Buchwald-

Hartwig amination, between 2-haloaniline (e.g., 2-fluoroaniline or 2-chloroaniline) and azepane.

A generalized workflow for such a synthesis is depicted below.
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Caption: Generalized workflow for the synthesis of 2-(Azepan-1-yl)aniline.
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Potential Biological Significance and Signaling
Pathways
Specific studies detailing the biological activity and associated signaling pathways of 2-
(Azepan-1-yl)aniline are not currently available in the public domain. However, the aniline and

azepane moieties are present in numerous biologically active molecules. Aniline derivatives are

known to exhibit a wide range of pharmacological properties, including antimicrobial and

anticancer activities. The azepane ring is a key structural component in various

pharmaceuticals, contributing to their binding affinity and pharmacokinetic profiles.

Given the structural motifs present in 2-(Azepan-1-yl)aniline, it could be hypothesized to

interact with various biological targets. A logical relationship for its investigation in a drug

discovery context is outlined below.
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Caption: Logical workflow for the investigation of 2-(Azepan-1-yl)aniline in drug discovery.

Conclusion
2-(Azepan-1-yl)aniline is a chemical entity with potential for further investigation in medicinal

chemistry and materials science. While detailed experimental data is currently lacking in the

public literature, its structural components suggest that it could serve as a valuable building
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block for the synthesis of novel compounds with interesting biological activities. Further

research is required to fully elucidate its chemical properties, synthetic accessibility, and

pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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